Cas no 883959-01-1 (N-(1-methyl-4-oxo-3-phenyl-1,4-dihydroquinolin-2-yl)furan-2-carboxamide)

• Product Name: N-(1-methyl-4-oxo-3-phenyl-1,4-dihydroquinolin-2-yl)furan-2-carboxamide
• CAS No: 883959-01-1
• MF: C₂₁H₁₆N₂O₃
• MW: 344.363345146179
• CID: 5438353
• Update Time: 2025-06-08

N-(1-methyl-4-oxo-3-phenyl-1,4-dihydroquinolin-2-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methyl-4-oxo-3-phenylquinolin-2-yl)furan-2-carboxamide
• N-(1-methyl-4-oxo-3-phenyl-1,4-dihydroquinolin-2-yl)furan-2-carboxamide

• Inchi： 1S/C21H16N2O3/c1-23-16-11-6-5-10-15(16)19(24)18(14-8-3-2-4-9-14)20(23)22-21(25)17-12-7-13-26-17/h2-13H,1H3,(H,22,25)
• InChI Key： JTTMFRKBNODIRN-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=C(C2=CC=CC=C2)C(=O)C2=C(N1C)C=CC=C2)=O

Additional information on N-(1-methyl-4-oxo-3-phenyl-1,4-dihydroquinolin-2-yl)furan-2-carboxamide

N-(1-methyl-4-oxo-3-phenyl-1,4-dihydroquinolin-2-yl)furan-2-carboxamide (CAS No. 883959-01-1): A Comprehensive Overview

N-(1-methyl-4-oxo-3-phenyl-1,4-dihydroquinolin-2-yl)furan-2-carboxamide (CAS No. 883959-01-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, also known as MOPF (Methyl-OxoPhenylFuran), is a member of the quinoline family and features a furan ring linked to a substituted quinoline core. The combination of these structural elements imparts distinct chemical and biological characteristics, making it a valuable candidate for various research and development initiatives.

The molecular formula of N-(1-methyl-4-oxo-3-phenyl-1,4-dihydroquinolin-2-yl)furan-2-carboxamide is C₂₀H₁₆N₂O₃, with a molecular weight of approximately 336.35 g/mol. Its chemical structure consists of a furan ring attached to a quinoline moiety, which is further substituted with a methyl group and a phenyl ring. This unique arrangement of functional groups contributes to its stability and reactivity, making it an interesting subject for both theoretical and practical studies.

In recent years, significant advancements have been made in understanding the biological activities of N-(1-methyl-4-oxo-3-phenyl-1,4-dihydroquinolin-2-yl)furan-2-carboxamide. Research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties, which are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, studies have demonstrated that MOPF can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation in various cellular models.

Beyond its anti-inflammatory effects, N-(1-methyl-4-oxo-3-phenyl-1,4-dihydroquinolin-2-yl)furan-2-carboxamide has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that MOPF can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. Additionally, it has been found to inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. These findings suggest that MOPF may have therapeutic potential in the treatment of cancer.

The pharmacokinetic properties of N-(1-methyl-4-oxyo3phenyl14dihydroquinolin2yl)furan2carboxamide have also been studied extensively. Research indicates that MOPF has favorable oral bioavailability and can be effectively absorbed into the bloodstream following oral administration. Furthermore, it exhibits good tissue distribution and a reasonable half-life, making it suitable for chronic dosing regimens. However, further studies are needed to optimize its pharmacokinetic profile for clinical applications.

In terms of safety and toxicity, preliminary studies suggest that N-(1-methyl4oxo3phenyl14dihydroquinolin2yl)furan2carboxamide is well-tolerated at therapeutic doses. Animal models have shown no significant adverse effects at doses up to 50 mg/kg body weight. However, more comprehensive toxicological evaluations are required to fully assess its safety profile before advancing to clinical trials.

The potential applications of N-(1-methyl4oxo3phenyl14dihydroquinolin2yl)furan2carboxamide extend beyond its direct therapeutic effects. Its unique chemical structure makes it an excellent candidate for use as a lead compound in drug discovery programs aimed at developing novel treatments for inflammatory diseases and cancer. Additionally, MOPF can serve as a valuable tool for investigating the mechanisms underlying inflammation and oxidative stress, providing insights that could inform the development of new therapeutic strategies.

In conclusion, N-(1-methyl4oxo3phenyl14dihydroquinolin2yl)furan2carboxamide (CAS No. 88395901) is a promising compound with a diverse range of biological activities and potential therapeutic applications. Ongoing research continues to uncover new aspects of its pharmacological profile and mechanisms of action, highlighting its significance in the fields of medicinal chemistry and pharmaceutical sciences. As more data becomes available, it is likely that MOPF will play an increasingly important role in the development of innovative treatments for various diseases.